Cas no 5497-58-5 (Proline, 5-oxo-,ammonium salt (1:1))

Proline, 5-oxo-,ammonium salt (1:1) structure
5497-58-5 structure
Product Name:Proline, 5-oxo-,ammonium salt (1:1)
CAS No:5497-58-5
MF:C5H10N2O3
MW:146.144501209259
CID:375925
PubChem ID:6453106
Update Time:2025-04-19

Proline, 5-oxo-,ammonium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Proline, 5-oxo-,ammonium salt (1:1)
    • ammonium 5-oxo-DL-prolinate
    • azanium,5-oxopyrrolidine-2-carboxylate
    • ammonium 5-oxopyrrolidine-2-carboxylate
    • Ammonium DL-Pidolate
    • Ammonium DL-Pyroglutamate
    • SCHEMBL9630275
    • EINECS 226-833-1
    • 5497-58-5
    • Inchi: 1S/C5H7NO3.H3N/c7-4-2-1-3(6-4)5(8)9;/h3H,1-2H2,(H,6,7)(H,8,9);1H3
    • InChI Key: PYJZQCNNPABSAE-UHFFFAOYSA-N
    • SMILES: O=C1CCC(C(=O)[O-])N1.[NH4+]

Computed Properties

  • Exact Mass: 146.0692
  • Monoisotopic Mass: 146.069142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.2

Experimental Properties

  • Boiling Point: 453.1°Cat760mmHg
  • Flash Point: 227.8°C
  • PSA: 105.73
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